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Compound of Interest

Compound Name: 2,3-Dichlorobenzyl alcohol

Cat. No.: B150960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2,3-dichlorophenyl)methanol,

including its chemical identity, physicochemical properties, and available data on its synthesis

and safety. This document is intended for an audience with a technical background in chemistry

and pharmacology.

Chemical Identity and Structure
(2,3-dichlorophenyl)methanol, also commonly known as 2,3-dichlorobenzyl alcohol, is an

aromatic alcohol.[1][2] The structure consists of a benzene ring substituted with two chlorine

atoms at positions 2 and 3, and a hydroxymethyl group at position 1.

IUPAC Name: (2,3-dichlorophenyl)methanol[1]

Chemical Structure:

2D Structure: A benzene ring with a CH₂OH group, and two chlorine atoms on the carbons

adjacent to the carbon bearing the CH₂OH group.

SMILES: C1=CC(=C(C(=C1)Cl)Cl)CO[1]

InChI: InChI=1S/C7H6Cl2O/c8-6-3-1-2-5(4-10)7(6)9/h1-3,10H,4H2[1]
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The following diagram illustrates the relationship between the IUPAC name and the chemical

structure.

Molecular Formula: C₇H₆Cl₂O
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Caption: Relationship between IUPAC name and chemical structure of (2,3-

dichlorophenyl)methanol.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for (2,3-

dichlorophenyl)methanol is presented in the table below. This data is crucial for its handling,

characterization, and use in experimental settings.
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Property Value Reference

Molecular Formula C₇H₆Cl₂O [1]

Molecular Weight 177.02 g/mol [1]

CAS Number 38594-42-2 [1]

Appearance Solid [2]

Melting Point 85-88 °C [2]

XLogP3-AA (Computed) 2.3 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Spectroscopic Data
1D NMR, GC-MS, IR, and

Raman spectra available
[1]

Synthesis Protocols
A specific, detailed experimental protocol for the synthesis of (2,3-dichlorophenyl)methanol is

not readily available in the cited literature. However, a general method for the preparation of

dichlorobenzyl alcohols involves a two-stage reaction from the corresponding dichlorobenzyl

chloride. The following is a representative protocol adapted from the synthesis of its 2,4-

dichloro isomer, which could serve as a starting point for the synthesis of the 2,3-dichloro

isomer.[3]

Representative Experimental Protocol: Synthesis of Dichlorobenzyl Alcohol

This protocol is for the synthesis of 2,4-dichlorobenzyl alcohol and would likely require

optimization for the 2,3-dichloro isomer.

Stage 1: Esterification

To a solution of sodium acetate and a phase transfer catalyst (e.g., tetrabutylammonium

hydrogen sulphate) in water, add 2,3-dichlorobenzyl chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/228603
https://pubchem.ncbi.nlm.nih.gov/compound/228603
https://pubchem.ncbi.nlm.nih.gov/compound/228603
http://orgsyn.org/demo.aspx?prep=v93p0272
http://orgsyn.org/demo.aspx?prep=v93p0272
https://pubchem.ncbi.nlm.nih.gov/compound/228603
https://pubchem.ncbi.nlm.nih.gov/compound/228603
https://pubchem.ncbi.nlm.nih.gov/compound/228603
https://pubchem.ncbi.nlm.nih.gov/compound/228603
https://patents.google.com/patent/US4387253A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the mixture under reflux with stirring for several hours to form the 2,3-dichlorobenzyl

acetate intermediate.

Stage 2: Hydrolysis

To the reaction mixture, add a strong base such as aqueous sodium hydroxide.

Continue refluxing for a short period to hydrolyze the ester to 2,3-dichlorobenzyl alcohol.

Cool the mixture to induce crystallization of the product.

Collect the solid product by filtration, wash with water, and dry under vacuum.

The following diagram illustrates a potential workflow for the synthesis and purification of (2,3-

dichlorophenyl)methanol.
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Caption: A potential workflow for the synthesis of (2,3-dichlorophenyl)methanol.

Biological Activity and Mechanism of Action
There is limited specific information in the public domain regarding the biological activity and

mechanism of action of (2,3-dichlorophenyl)methanol. However, its isomer, 2,4-dichlorobenzyl

alcohol, is known to be a mild antiseptic used in throat lozenges.[4] The antiseptic mechanism
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of action for the 2,4-isomer is thought to be related to the denaturation of external proteins and

the rearrangement of tertiary structure proteins of microbes.[5] Additionally, it exhibits a local

anesthetic effect, which is believed to be due to a blockade of sodium channels.[5] It is

plausible that (2,3-dichlorophenyl)methanol could exhibit similar properties, but this would

require experimental verification.

Safety and Handling
(2,3-dichlorophenyl)methanol is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

statements:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Standard laboratory safety precautions should be taken when handling this compound,

including the use of personal protective equipment such as gloves, safety glasses, and a lab

coat. Work should be conducted in a well-ventilated area or a fume hood.

Applications in Research and Development
(2,3-dichlorophenyl)methanol can be used as a building block in organic synthesis. For

instance, it may be used in the preparation of more complex molecules, such as ligands for

metal catalysts or precursors for pharmacologically active compounds.[2] Its utility in drug

discovery may be inferred from the biological activity of its isomers, suggesting potential for

investigation as an antiseptic or local anesthetic.

This guide provides a summary of the currently available technical information on (2,3-

dichlorophenyl)methanol. Further research is needed to fully elucidate its biological activity,

mechanism of action, and to develop detailed, optimized synthesis protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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